Cas no 2418727-40-7 (4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine)

• Product Name: 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine
• CAS No: 2418727-40-7
• MF: C₁₃H₁₃FN₂O₅S
• MW: 328.316125631332
• CID: 5359534
• PubChem ID: 154880922
• Update Time: 2025-10-28

4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine Chemical and Physical Properties

Names and Identifiers

• Z4262464970
• 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine
• 5-[3-(prop-2-yn-1-yl)morpholine-4-carbonyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H13FN2O5S/c1-2-3-11-9-20-5-4-16(11)13(17)10-6-12(8-15-7-10)21-22(14,18)19/h1,6-8,11H,3-5,9H2
• InChI Key： QIHDSCXUTDACIK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCOCC1CC#C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 553
• XLogP3: 0.7
• Topological Polar Surface Area: 94.2

Additional information on 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine

4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine: A Comprehensive Overview

The compound 4-(5-fluorosulfonyloxypyridine-3-carbonyl)-3-prop-2-ynylmorpholine, identified by the CAS registry number CAS 2418727-40-7, represents a significant advancement in the field of organic synthesis and medicinal chemistry. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical research.

At its core, this compound is characterized by a morpholine ring system, which is a six-membered heterocycle containing oxygen. The morpholine moiety is a common structural element in pharmaceuticals, often contributing to bioavailability and stability. In this case, the morpholine ring is substituted at the 4-position with a 5-fluorosulfonyloxypyridine group and at the 3-position with a propargyl group (-C≡CH). These substituents not only enhance the molecule's chemical diversity but also open up possibilities for further functionalization and exploration of biological activities.

The synthesis of 4-(5-fluorosulfonyloxypyridine-3-carbonyl)-3-propargylmorpholine involves a series of carefully designed reactions that highlight modern synthetic methodologies. The introduction of the fluorosulfonyl group onto the pyridine ring is achieved through nucleophilic aromatic substitution, leveraging the directing effects of electron-withdrawing groups. Subsequent coupling reactions, such as those involving carbonyl intermediates, are pivotal in assembling the final structure. The use of propargyl groups introduces an alkyne functionality, which can participate in click chemistry reactions, further expanding the molecule's utility.

Recent studies have explored the biological profile of this compound, particularly its potential as an enzyme inhibitor or modulator of cellular pathways. The fluorosulfonyl group is known to enhance bioactivity by increasing lipophilicity and potentially improving binding affinity to target proteins. Additionally, the morpholine ring's inherent flexibility allows for interactions with various binding pockets, making this compound a promising candidate for drug discovery efforts targeting diseases such as cancer or neurodegenerative disorders.

In terms of pharmacokinetics, preliminary data suggest that this compound exhibits moderate solubility and permeability, which are critical parameters for drug absorption and distribution. However, further optimization may be required to enhance its pharmacokinetic profile for therapeutic applications. Researchers are actively investigating strategies such as substituent modification or prodrug design to address these challenges.

The environmental impact of CAS 2418727-40-7 has also been a focus of recent studies. Assessments of its biodegradability and toxicity indicate that it poses minimal risk under standard conditions; however, continuous monitoring is recommended to ensure compliance with regulatory standards. These findings underscore the importance of sustainable practices in chemical synthesis and waste management.

In conclusion, 4-(5-fluorosulfonyloxypyridine-3-carbonyl)-3-propargylmorpholine stands as a testament to the progress in organic synthesis and its applications in medicine. With ongoing research into its biological properties and potential therapeutic uses, this compound holds promise for contributing to advancements in pharmacology and materials science.